Cas no 114915-19-4 (7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III)

7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III is a key intermediate in the semisynthesis of taxane derivatives, including paclitaxel and docetaxel. Its structure features a trichloroethyloxycarbonyl (Troc) protecting group at the C-7 hydroxyl position, enhancing stability during synthetic transformations. The compound retains the baccatin III core, which is essential for further functionalization at the C-10 and C-13 positions. Its high purity and well-defined reactivity make it valuable for controlled modifications in taxoid synthesis. The Troc group can be selectively removed under mild reductive conditions, allowing for sequential derivatization. This intermediate is particularly useful in pharmaceutical research for developing novel taxane-based anticancer agents with improved efficacy and reduced side effects.

7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III structure

114915-19-4 structure

Product Name:7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III

CAS No:114915-19-4

MF:C₃₂H₃₇Cl₃O₁₂

MW:719.987988233566

CID:4740241

Update Time:2025-06-07

7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III Chemical and Physical Properties

Names and Identifiers

- Docetaxel impurity 1/(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-acetoxy-6,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-4-(((2,2,2-trichloroethoxy)carbonyl)oxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl
- Docetaxel Impurity 26
- 7-TROC-10-DAB
- Cephalomannine Impurity 4
- Carbonic acid, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-6,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-4-yl 2,2,2-trichloroethyl ester
- 7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III
- Docetaxel Impurity 41
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-Acetoxy-6,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-4-(((2,2,2-trichloroethoxy)carbonyl)oxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl Benzoate
- Inchi： 1S/C32H37Cl3O12/c1-15-18(37)12-31(42)25(46-26(40)17-9-7-6-8-10-17)23-29(5,24(39)22(38)21(15)28(31,3)4)19(45-27(41)44-14-32(33,34)35)11-20-30(23,13-43-20)47-16(2)36/h6-10,18-20,22-23,25,37-38,42H,11-14H2,1-5H3/t18-,19-,20+,22+,23-,25-,29+,30-,31+/m0/s1
- InChI Key： OPWQSSWMTQJNMY-VXUMUFIHSA-N
- SMILES： C(OCC(Cl)(Cl)Cl)(=O)O[C@H]1C[C@]2([H])[C@](OC(C)=O)([C@@]3([H])[C@H](OC(=O)C4=CC=CC=C4)[C@@]4(O)C(C)(C)C(=C(C)[C@@H](O)C4)[C@@H](O)C(=O)[C@@]31C)CO2

7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T773610-10mg	7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III	114915-19-4	10mg	$207.00	2023-05-17
TRC	T773610-25mg	7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III	114915-19-4	25mg	$483.00	2023-05-17
TRC	T773610-50mg	7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III	114915-19-4	50mg	$ 800.00	2023-09-05
TRC	T773610-100mg	7-(2,2,2-Trichloroethyloxycarbonyl)-10-deacetylbaccatin III	114915-19-4	100mg	$1642.00	2023-05-17